2-amino-3-(2-amino-2-carboxy-ethyl)selanylselanyl-propanoic acid
2-amino-3-(2-amino-2-carboxy-ethyl)selanylselanyl-propanoic acid
Selenocystine belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Selenocystine is soluble (in water) and an extremely strong acidic compound (based on its pKa). Selenocystine has been primarily detected in blood. Within the cell, selenocystine is primarily located in the cytoplasm. In humans, selenocystine is involved in the selenoamino acid metabolism pathway.
Selenocystine is a diselenide and a selenoamino acid. It derives from a selenocysteine.
Selenocystine is a diselenide and a selenoamino acid. It derives from a selenocysteine.
Brand Name:
Vulcanchem
CAS No.:
1464-43-3
VCID:
VC0224153
InChI:
InChI=1S/C6H12N2O4Se2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)
SMILES:
C(C(C(=O)O)N)[Se][Se]CC(C(=O)O)N
Molecular Formula:
C6H12N2O4Se2
Molecular Weight:
334.1 g/mol
2-amino-3-(2-amino-2-carboxy-ethyl)selanylselanyl-propanoic acid
CAS No.: 1464-43-3
Main Products
VCID: VC0224153
Molecular Formula: C6H12N2O4Se2
Molecular Weight: 334.1 g/mol
| CAS No. | 1464-43-3 |
|---|---|
| Product Name | 2-amino-3-(2-amino-2-carboxy-ethyl)selanylselanyl-propanoic acid |
| Molecular Formula | C6H12N2O4Se2 |
| Molecular Weight | 334.1 g/mol |
| IUPAC Name | 2-amino-3-[(2-amino-2-carboxyethyl)diselanyl]propanoic acid |
| Standard InChI | InChI=1S/C6H12N2O4Se2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12) |
| Standard InChIKey | JULROCUWKLNBSN-UHFFFAOYSA-N |
| SMILES | C(C(C(=O)O)N)[Se][Se]CC(C(=O)O)N |
| Canonical SMILES | C(C(C(=O)O)N)[Se][Se]CC(C(=O)O)N |
| Physical Description | Solid |
| Description | Selenocystine belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Selenocystine is soluble (in water) and an extremely strong acidic compound (based on its pKa). Selenocystine has been primarily detected in blood. Within the cell, selenocystine is primarily located in the cytoplasm. In humans, selenocystine is involved in the selenoamino acid metabolism pathway. Selenocystine is a diselenide and a selenoamino acid. It derives from a selenocysteine. |
| Solubility | 0.2 mg/mL at 25 °C |
| Synonyms | selenocystine selenocystine, (D)-isomer selenocystine, (DL)-isomer selenocystine, (L)-isome |
| PubChem Compound | 15104 |
| Last Modified | Nov 11 2021 |
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